Cas no 62568-67-6 (Carbamic acid, (6-chlorohexyl)-, 2-ethoxyethyl ester)

• Product Name: Carbamic acid, (6-chlorohexyl)-, 2-ethoxyethyl ester
• CAS No: 62568-67-6
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 439904
• PubChem ID: 71385163
• Update Time: 2025-04-19

Carbamic acid, (6-chlorohexyl)-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-chlorohexyl)-, 2-ethoxyethyl ester
• 2-ethoxyethyl N-(6-chlorohexyl)carbamate
• 62568-67-6
• DTXSID70807402
• 2-Ethoxyethyl (6-chlorohexyl)carbamate

• Inchi： 1S/C11H22ClNO3/c1-2-15-9-10-16-11(14)13-8-6-4-3-5-7-12/h2-10H2,1H3,(H,13,14)
• InChI Key： DPMHOYHOVHBDPK-UHFFFAOYSA-N
• SMILES： ClCCCCCCNC(=O)OCCOCC

Computed Properties

• Exact Mass: 251.12896
• Monoisotopic Mass: 251.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56